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Compound of Interest

Compound Name: Desmethyl Celecoxib-d4

Cat. No.: B12420889 Get Quote

Executive Summary & Scientific Context
Desmethyl Celecoxib-d4 is a high-value deuterated internal standard used primarily in LC-

MS/MS bioanalysis to quantify the primary metabolite of Celecoxib.

As a Senior Application Scientist, I must emphasize that safety in this context is dual-purpose:

Personnel Safety: Protecting the operator from potent pharmacological effects (specifically

reproductive toxicity).

Data Integrity: Protecting the compound from the operator. Deuterated standards are

chemically identical to their non-labeled counterparts in toxicity but are often hygroscopic

and electrostatically active. Poor handling leads to hydrogen-deuterium exchange (loss of

isotopic label) and concentration errors that invalidate bioanalytical assays.

Hazard Profile & Risk Assessment
Based on GHS Classifications for the parent compound (Celecoxib) and general handling of

sulfonamide derivatives.
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Hazard Class Category H-Statement
Mechanism of
Action / Risk

Reproductive Toxicity 1B

H360D: May damage

the unborn child.[1][2]

[3][4]

COX-2 inhibition can

affect fetal

development. Strict

containment is

required for pregnant

personnel.

STOT - Repeated 2

H373: May cause

organ damage.[1][2]

[3][5]

Long-term exposure

(inhalation of dust)

targets the

cardiovascular

system.

Aquatic Toxicity Chronic 2
H411: Toxic to aquatic

life.[1][6]

Prohibits disposal

down sink drains.[4]

Critical Insight: Treat the "d4" isotope with the same biological caution as the parent drug. The

deuterium substitution does not mitigate pharmacological potency.

Personal Protective Equipment (PPE) Matrix
This matrix is designed for Biosafety Level 2 (BSL-2) laboratory environments handling

milligram-scale powder.
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PPE Component Specification Scientific Rationale

Respiratory N95 (minimum) or P100

Powder Containment: When

weighing static-prone powders

outside a glovebox,

aerosolization is the primary

vector. If a certified Fume

Hood is active, N95 is

sufficient.

Hand Protection
Double Nitrile Gloves(Outer:

0.11mm, Inner: 0.08mm)

Permeation & Tactility:

Sulfonamides can permeate

latex. Double gloving allows

the outer glove to be stripped

immediately upon

contamination without

exposing skin.

Body Protection
Tyvek® Lab Coat (Closed

front)

Particulate Shielding: Cotton

coats trap dust in fibers. Tyvek

sheds particles and prevents

"take-home" exposure of

reproductive toxins.

Eye Protection Chemical Splash Goggles

Mucosal Defense: Safety

glasses with side shields are

insufficient for fine powders

that can drift around lenses.

Operational Workflow: Step-by-Step Protocol
Phase A: Retrieval & Acclimatization

Remove from Freezer (-20°C): Do not open the vial immediately.

Desiccation: Place the sealed vial in a desiccator for 30 minutes.

Why? Opening a cold vial in humid lab air causes condensation. Moisture promotes

Hydrogen-Deuterium Exchange (HDX), potentially stripping the deuterium label and
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ruining the standard's mass shift.

Phase B: Weighing & Solubilization (The Critical Step)
Static Control: Deuterated powders are often electrostatically charged and will "jump" from

the spatula.

Action: Use an ionizing bar or anti-static gun on the vial before opening.

Containment: Perform all weighing inside a Chemical Fume Hood or Vented Balance

Enclosure.

Solvent Addition: Add solvent (typically Methanol or DMSO) directly to the weigh boat or vial

to capture all particles.

Note: Once in solution, the inhalation risk drops, but the dermal absorption risk increases.

Phase C: Decontamination
Wipe Down: Clean the balance and surrounding area with 10% Sodium Dodecyl Sulfate

(SDS) followed by 70% Ethanol.

Why? Ethanol alone fixes proteins/powders to surfaces. SDS acts as a surfactant to lift the

hydrophobic Celecoxib molecule.

Waste Disposal & Environmental Compliance
Do not dispose of via municipal waste or sink drains.

Solid Waste (Vials, Weigh Boats, contaminated gloves):

Segregate into Yellow Biohazard/Cytotoxic Bins.

Label as "Trace Chemotherapy/Toxic Pharmaceutical Waste."

Liquid Waste (Stock solutions):

Collect in High-Density Polyethylene (HDPE) carboys.
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Label: "Halogenated Solvent Waste with Trace NSAIDs."

Destruction Method: High-temperature incineration (>1000°C) is the only validated method to

destroy the sulfonamide core.

Visualized Workflow (DOT Diagram)
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Figure 1: Operational lifecycle of Desmethyl Celecoxib-d4, emphasizing moisture control and

containment.[7]

Emergency Response
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained

personnel only).

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol on skin, as it

enhances absorption of the sulfonamide.

Spill (Solid): Do not dry sweep. Cover with wet paper towels (to prevent dust) and wipe up.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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